![molecular formula C14H15ClN2O B1378844 N-[3-(aminomethyl)phenyl]benzamide hydrochloride CAS No. 1423032-67-0](/img/structure/B1378844.png)
N-[3-(aminomethyl)phenyl]benzamide hydrochloride
Cat. No. B1378844
CAS RN:
1423032-67-0
M. Wt: 262.73 g/mol
InChI Key: ACTWCZNIRLPXFW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
“N-[3-(aminomethyl)phenyl]benzamide hydrochloride” is a chemical compound with the molecular formula C14H15ClN2O . It appears as a white solid in powdered form .
Molecular Structure Analysis
The InChI code for “N-[3-(aminomethyl)phenyl]benzamide hydrochloride” is 1S/C14H14N2O.ClH/c15-10-11-5-4-8-13 (9-11)16-14 (17)12-6-2-1-3-7-12;/h1-9H,10,15H2, (H,16,17);1H . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
“N-[3-(aminomethyl)phenyl]benzamide hydrochloride” has a molecular weight of 262.74 . It is a powder at room temperature .Scientific Research Applications
Antioxidant and Antibacterial Activities
- Application Summary: Benzamides have been synthesized and analyzed for their antioxidant and antibacterial activities . They are synthesized from benzoic acid or acetoxy-methylbenzoic acid and amine derivatives .
- Methods of Application: The antioxidant activity of the compounds is determined by total antioxidant, free radical scavenging, and metal chelating activity . The compounds are also tested for their in vitro growth inhibitory activity against different bacteria .
- Results: Some synthesized compounds showed more effective total antioxidant, free radical scavenging, and metal chelating activity compared with standards . One of the benzamide compounds has been shown to exhibit effective metal chelate activity . The new compounds were determined in vitro antibacterial activity against three gram-positive bacteria and three gram-negative bacteria .
Drug Synthesis
- Application Summary: Benzamides, including N-(3-Amino-4-methylphenyl)benzamide, are crucial raw materials and intermediates in the synthesis of many drug candidates .
- Methods of Application: The specific methods of application or experimental procedures would depend on the specific drug being synthesized .
- Results: The results or outcomes obtained would also depend on the specific drug being synthesized .
Medical Applications
- Application Summary: Benzamides have been used in the treatment of various medical conditions such as juvenile hyperactivity, cancer, and hypercholesterolemia .
- Methods of Application: The specific methods of application would depend on the specific medical condition being treated .
- Results: The results or outcomes obtained would also depend on the specific medical condition being treated .
Industrial Applications
- Application Summary: Benzamides have found applications in the industrial sector .
- Methods of Application: The specific methods of application would depend on the specific industrial process .
- Results: The results or outcomes obtained would also depend on the specific industrial process .
Biological Applications
- Application Summary: Benzamides have been used in biological research due to their various properties .
- Methods of Application: The specific methods of application would depend on the specific biological research .
- Results: The results or outcomes obtained would also depend on the specific biological research .
Potential Drug Industries
- Application Summary: Benzamides have been used in potential drug industries for the treatment of various conditions such as juvenile hyperactivity, cancer, and hypercholesterolemia .
- Methods of Application: The specific methods of application would depend on the specific condition being treated .
- Results: The results or outcomes obtained would also depend on the specific condition being treated .
Safety And Hazards
properties
IUPAC Name |
N-[3-(aminomethyl)phenyl]benzamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O.ClH/c15-10-11-5-4-8-13(9-11)16-14(17)12-6-2-1-3-7-12;/h1-9H,10,15H2,(H,16,17);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ACTWCZNIRLPXFW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-(aminomethyl)phenyl]benzamide hydrochloride | |
CAS RN |
1423032-67-0 |
Source
|
| Record name | N-[3-(aminomethyl)phenyl]benzamide hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[Benzyl(2-{[(tert-butoxy)carbonyl]amino}ethyl)amino]acetic acid](/img/structure/B1378762.png)
3-(Aminomethyl)pyridin-4-amine dihydrochloride
1797785-32-0
![3-{[Benzyl(methyl)amino]methyl}benzoic acid hydrochloride](/img/structure/B1378774.png)
![(2-Aminoethyl)[(2,2,2-trifluoroethyl)sulfamoyl]amine hydrochloride](/img/structure/B1378776.png)
![5-Bromo-2,3-dihydroimidazo[1,2-a]pyrazine](/img/structure/B1378779.png)
